Cas no 592-77-8 (trans-2-Heptene)

2-heptene is a chemical substance with CSA number of 6443-92-1. it is a colorless liquid with molecular weight of 98.2, melting point of -109.5 ℃, boiling point of 97-99 ℃, insoluble in water, soluble in ethanol \ acetone \ ether \ petroleum ether, relatively stable, flammable, irritating to eyes, skin and upper respiratory tract, anesthetic, and low toxicity< Br>

trans-2-Heptene structure

Product Name:trans-2-Heptene

CAS No:592-77-8

Molecular Formula:C₇H₁₄

Molecular Weight:98.18606

MDL:MFCD00009506

CID:376835

PubChem ID:87570499

trans-2-Heptene Properties

Names and Identifiers

- 2-Heptene
- 2-C7H14
- 2-Heptene (c,t)
- hept-2-ene
- HEPTENE(TRANS-2-)
- Heptene-2
- Heptene-2 (mixed isomers)
- TRANS-HEPTENE-2
- 2-heptylene
- +Expand
- MDL： MFCD00009506
- InChIKey： OTTZHAVKAVGASB-UHFFFAOYSA-N
- Inchi： 1S/C7H14/c1-3-5-7-6-4-2/h3,5H,4,6-7H2,1-2H3
- SMILES： CC=CCCCC

Computed Properties

Exact Mass: 98.10960
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Heavy Atom Count: 7
Complexity: 44
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.75270
PSA: 0.00000
Refractive Index: 1.4792 (589.3 nm 25 ºC)
Boiling Point: 106-108 ºC
Melting Point: -124.4°C (estimate)
Vapor Pressure: 88 mm Hg ( 37.7 °C)
Flash Point: 0.1±8.0 ºC,
Solubility: Almost insoluble (0.014 g/l) (25 º C),
Color/Form: Not available
Solubility: Not available
Density: 0.713±0.06 g/cm3 (20 ºC 760 Torr),

trans-2-Heptene Related Literature

1. 1,3-Dipolar addition reactions of 6-ethylideneolivanic acid derivatives with diazomethane and acetonitrile oxide

David F. Corbett J. Chem. Soc. Perkin Trans. 1 1986 421
2. Oxidative addition reactions of ω-alkenyl nitronate anions

W. Russell Bowman,David S. Brown,Catherine A. Burns,David Crosby J. Chem. Soc. Perkin Trans. 1 1993 2099
3. Thermal unimolecular reactions of bicyclo[3,2,0]hept-2-ene

A. T. Cocks,H. M. Frey J. Chem. Soc. A 1971 2564
4. Synthesis of chiral organotin reagents: synthesis of enantiomerically enriched bicyclo[2.2.1]hept-2-yl tin hydrides from camphor. X-Ray crystal structures of (dimethyl)[(1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]tin chloride and methyl(phenyl)bis[(1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]stannane

Madeleine Helliwell,Eric J. Thomas,Linda A. Townsend J. Chem. Soc. Perkin Trans. 1 2002 1286
5. Olivanic acid analogues. Part 2. Total synthesis of some C(6)-substituted 7-oxo-1 -azabicyclo[3.2.0] hept-2-ene-2-carboxylates

John H. Bateson,Alison M. Quinn,Terence C. Smale,Robert Southgate J. Chem. Soc. Perkin Trans. 1 1985 2219
6. Molecular rearrangements through thermal [1,3] carbon shifts

John E. Baldwin,Phyllis A. Leber Org. Biomol. Chem. 2008 6 36
7. Asymmetric alkene epoxidation catalysed by a novel family of chiral metalloporphyrins: effect of structure on catalyst activity, stability and enantioselectivity

John R. Lindsay Smith,Gloriana Reginato Org. Biomol. Chem. 2003 1 2543
8. Molecular rearrangements through thermal [1,3] carbon shifts

John E. Baldwin,Phyllis A. Leber Org. Biomol. Chem. 2008 6 36
9. Novel SiO2-attached molecular-imprinting Rh-monomer catalysts for shape-selective hydrogenation of alkenes; preparation, characterization and performance

Mizuki Tada,Takehiko Sasaki,Yasuhiro Iwasawa Phys. Chem. Chem. Phys. 2002 4 4561
10. Experimental evidence of a cyclopropylcarbinyl conjugative electronic effect

Phyllis A. Leber,Anthony J. Nocket,Matthew F. Wipperman,Sylvia Zohrabian,Christopher Y. Bemis,Munsha K. Sidhu Org. Biomol. Chem. 2013 11 5994